Cas no 112020-12-9 (9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2R,6R)-rel-)

9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2R,6R)-rel- structure
112020-12-9 structure
Product Name:9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2R,6R)-rel-
CAS No:112020-12-9
MF:C15H25NO3
MW:267.363904714584
CID:233263
PubChem ID:183385
Update Time:2025-04-19

9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2R,6R)-rel-
    • tert-butyl 5-acetyl-9-azabicyclo[4.2.1]nonane-9-carboxylate
    • 9-Azabicyclo(4.2.1)nonane-9-carboxylic acid, tert-butyl 2-acetyl-
    • DTXSID10920649
    • Tert-butyl 2-acetyl-9-azabicyclo[4.2.1]nonane-9-carboxylate
    • tert-Butyl 2-acetyl-9-azabicyclo(4.2.1)nonane-9-carboxylate
    • 112020-12-9
    • Inchi: 1S/C15H25NO3/c1-10(17)12-7-5-6-11-8-9-13(12)16(11)14(18)19-15(2,3)4/h11-13H,5-9H2,1-4H3
    • InChI Key: PGFLUYRHRVQZEV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2CCCC(C(C)=O)C1CC2)=O

Computed Properties

  • Exact Mass: 267.18355
  • Monoisotopic Mass: 267.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.068
  • Boiling Point: 363.1°Cat760mmHg
  • Flash Point: 173.4°C
  • Refractive Index: 1.491
  • PSA: 46.61
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD